Cas no 2137619-86-2 (Pyrimidine, 4,6-dichloro-2-(cyclopropylthio)-5-fluoro-)

• Product Name: Pyrimidine, 4,6-dichloro-2-(cyclopropylthio)-5-fluoro-
• CAS No: 2137619-86-2
• MF: C₇H₅Cl₂FN₂S
• MW: 239.097401380539
• CID: 5257561
• Update Time: 2025-10-29

Pyrimidine, 4,6-dichloro-2-(cyclopropylthio)-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 4,6-dichloro-2-(cyclopropylsulfanyl)-5-fluoropyrimidine
• 4,6-Dichloro-2-cyclopropylsulfanyl-5-fluoropyrimidine
• Pyrimidine, 4,6-dichloro-2-(cyclopropylthio)-5-fluoro-

• Inchi： 1S/C7H5Cl2FN2S/c8-5-4(10)6(9)12-7(11-5)13-3-1-2-3/h3H,1-2H2
• InChI Key： PYAUFUJPKNQWHL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC(=N1)SC1CC1)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• XLogP3: 3.6
• Topological Polar Surface Area: 51.1

Additional information on Pyrimidine, 4,6-dichloro-2-(cyclopropylthio)-5-fluoro-

Exploring Pyrimidine, 4,6-dichloro-2-(cyclopropylthio)-5-fluoro- (CAS No. 2137619-86-2): Properties, Applications, and Market Insights

Pyrimidine, 4,6-dichloro-2-(cyclopropylthio)-5-fluoro- (CAS No. 2137619-86-2) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated pyrimidine derivative is known for its unique structural features, including a cyclopropylthio group and dichloro-fluoro substitutions, which contribute to its reactivity and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery and crop protection formulations.

The molecular structure of 4,6-dichloro-2-(cyclopropylthio)-5-fluoropyrimidine makes it particularly valuable in medicinal chemistry. The presence of both fluorine and chlorine atoms enhances its ability to interact with biological targets, while the cyclopropylthio moiety offers interesting steric and electronic properties. These characteristics have led to its exploration as a building block for various therapeutic agents, particularly in the development of antiviral and anticancer compounds. Recent studies have highlighted its potential in addressing global health challenges, aligning with current trends in precision medicine and targeted drug delivery systems.

In the agrochemical sector, Pyrimidine, 4,6-dichloro-2-(cyclopropylthio)-5-fluoro- has shown promise as an intermediate for novel pesticides and herbicides. Its structural motifs are particularly effective against resistant pest strains, addressing the growing concern about pesticide resistance in modern agriculture. The compound's stability and reactivity profile make it suitable for developing next-generation crop protection solutions that align with the industry's shift toward sustainable agriculture practices and reduced environmental impact.

The synthesis of CAS 2137619-86-2 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Process optimization for this compound has become a focus area for chemical manufacturers, as demand increases for cost-effective production methods. Recent advancements in green chemistry principles have influenced the development of more efficient synthetic routes, reducing waste and energy consumption while maintaining product quality.

Market analysis indicates growing interest in fluorinated pyrimidine derivatives like 4,6-dichloro-2-(cyclopropylthio)-5-fluoropyrimidine, driven by expanding applications in both pharmaceutical and agricultural sectors. The compound's patent landscape and regulatory status vary by region, with ongoing research exploring new formulations and derivatives. Industry experts predict steady growth in demand, particularly as researchers uncover more potential applications in bioconjugation chemistry and material science.

Quality control and analytical characterization of Pyrimidine, 4,6-dichloro-2-(cyclopropylthio)-5-fluoro- require sophisticated techniques such as HPLC, NMR, and mass spectrometry. These methods ensure the compound meets the stringent purity standards required for research and industrial applications. The development of robust analytical protocols has become increasingly important as the compound gains traction in high-throughput screening platforms and combinatorial chemistry approaches.

Storage and handling recommendations for CAS 2137619-86-2 emphasize standard laboratory safety practices. While not classified as hazardous under normal conditions, proper precautions should be taken when working with this chemical, including the use of appropriate personal protective equipment. These guidelines align with broader industry movements toward enhanced laboratory safety culture and responsible chemical management.

Future research directions for 4,6-dichloro-2-(cyclopropylthio)-5-fluoropyrimidine include exploring its potential in novel drug discovery platforms and advanced material applications. The compound's unique properties position it as a valuable tool for addressing current challenges in medicinal chemistry and agrochemical innovation. As synthetic methodologies continue to evolve, we can expect to see expanded applications and derivatives of this interesting pyrimidine compound.

For researchers and industry professionals seeking reliable sources of Pyrimidine, 4,6-dichloro-2-(cyclopropylthio)-5-fluoro-, it's essential to work with reputable suppliers who can provide comprehensive technical data and consistent quality. The compound's growing importance in various fields underscores the need for transparent supply chains and detailed product specifications, reflecting the broader trend toward research chemical traceability and quality assurance in the chemical industry.